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Compound of Interest

Compound Name: Methyl tetracosanoate

Cat. No.: B048067 Get Quote

An In-depth Technical Guide to 2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV-328)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the chemical 2-(2H-Benzotriazol-2-

yl)-4,6-di-tert-pentylphenol, a widely used ultraviolet (UV) light absorber commonly known as

UV-328. This document details its chemical and physical properties, primary applications,

mechanism of action, metabolic pathways, and toxicological profile. Included are detailed

experimental protocols for its analysis in biological and polymeric matrices, along with

quantitative data presented in structured tables for ease of reference. Visual diagrams

generated using the DOT language illustrate its UV absorption mechanism and human

metabolic pathway.

A Note on CAS Number: It is important to note that the CAS number 2442-49-1 has been

variously assigned to both Methyl Tetracosanoate and 2-(2H-Benzotriazol-2-yl)-4,6-di-tert-

pentylphenol.[1][2][3][4][5] This guide focuses exclusively on the latter, a compound of

significant industrial and environmental interest. The correct and unambiguous CAS number for

2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol is 25973-55-1.[6][7]

Chemical Identity and Physicochemical Properties
2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol is a synthetic organic compound belonging to

the class of hydroxyphenylbenzotriazoles.[6] It is extensively used as a UV stabilizer in a

variety of materials to prevent degradation from exposure to sunlight.[8]
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Table 1: Chemical Identifiers

Identifier Value

IUPAC Name
2-(2H-Benzotriazol-2-yl)-4,6-bis(2-methylbutan-

2-yl)phenol

Synonyms

UV-328, Tinuvin 328, 2-(2H-Benzotriazol-2-

yl)-4,6-ditertpentylphenol, 2-(2'-Hydroxy-3',5'-di-

tert-amylphenyl)benzotriazole

CAS Number 25973-55-1

Molecular Formula C₂₂H₂₉N₃O

Molecular Weight 351.49 g/mol [6]

InChI Key ZMWRRFHBXARRRT-UHFFFAOYSA-N[6]

Table 2: Physicochemical Properties

Property Value

Appearance White to light yellowish powder or crystals[5]

Melting Point 80-83 °C[6]

Solubility
Insoluble in water.[5] Soluble in organic solvents

such as chloroform and toluene.

Vapor Pressure 1.93E-10 mm Hg

UV Absorption Maxima 306 nm and 347 nm (in chloroform)

Mechanism of Action: UV Absorption
UV-328 functions as a UV absorber by converting harmful UV radiation into harmless thermal

energy through a rapid and reversible intramolecular proton transfer. The phenolic proton is

transferred to one of the nitrogen atoms of the benzotriazole ring upon absorption of UV light.

This excited-state intramolecular proton transfer (ESIPT) allows the molecule to dissipate the

energy through vibrational relaxation before the proton returns to the oxygen atom, completing
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the cycle. This process is highly efficient and does not result in the degradation of the UV

absorber itself.

Ground State Excited State

UV-328 (Keto form)
Intramolecular H-bond

Excited State
(Enol form)

UV Photon Absorption
(hν)

Heat Dissipation
(Vibrational Relaxation)

Click to download full resolution via product page

Mechanism of UV energy dissipation by UV-328.

Applications
UV-328 is incorporated into a wide range of polymeric materials and coatings to enhance their

durability and appearance by preventing UV-induced degradation such as discoloration,

cracking, and loss of physical properties.[8]

Plastics: It is used in various plastics including polyolefins, polyvinyl chloride (PVC),

polystyrene, and polyurethanes.[8]

Coatings: It is a key additive in automotive and industrial coatings to protect against

weathering.

Adhesives and Sealants: UV-328 improves the longevity of adhesives and sealants exposed

to sunlight.

Food Contact Materials: It has been used in the non-food-contact layer of food packaging to

protect the contents from UV radiation.[3]

The typical concentration of UV-328 in these applications ranges from 0.1% to 3.0% by weight.

[3]

Human Metabolism and Toxicological Profile
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UV-328 is considered a substance of very high concern (SVHC) due to its persistent,

bioaccumulative, and toxic (PBT) properties.[9]

Metabolism
In humans, orally administered UV-328 is absorbed and undergoes oxidative metabolism

primarily at its alkyl side chains.[10] The metabolic process involves hydroxylation and

oxidation to form various metabolites. The primary route of excretion is believed to be biliary,

with only a small fraction of the administered dose being eliminated in the urine.[10]
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Simplified metabolic pathway of UV-328 in humans.

Toxicology
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Toxicological studies in animal models have shown that repeated exposure to UV-328 can lead

to adverse effects on the liver and kidneys.[9] It has also been reported to exhibit endocrine-

disrupting activity.[9] Due to its persistence and potential for long-range environmental

transport, UV-328 has been detected in various environmental compartments and in human

tissues, including breast milk.

Table 3: Toxicological Endpoints

Endpoint Observation

Acute Oral Toxicity Low toxicity in animal studies.[1]

Repeated Dose Toxicity
Liver and kidney toxicity observed in rats and

dogs.[9]

Endocrine Disruption
Exhibits antiandrogenic activity, which is

enhanced after metabolism.[5]

Bioaccumulation
Classified as bioaccumulative and very

bioaccumulative.

Experimental Protocols
Analysis of UV-328 and its Metabolites in Human Urine
by GC-MS/MS
This protocol is adapted from a human biomonitoring study and is suitable for the quantitative

analysis of UV-328 and its metabolites.[6]

Workflow Diagram
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2. Enzymatic Hydrolysis
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3. Dispersive Liquid-Liquid
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6. Quantification
(Internal Standard Method)
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Workflow for the analysis of UV-328 in urine.

Methodology

Sample Preparation: A urine sample (2 mL) is buffered to pH 5.0 with acetate buffer.

Enzymatic Hydrolysis: To cleave glucuronide and sulfate conjugates, the sample is incubated

with β-glucuronidase/arylsulfatase from Helix pomatia at 37°C for 4 hours.

Extraction: A dispersive liquid-liquid microextraction (DLLME) is performed. This involves the

rapid injection of a mixture of an extraction solvent (e.g., dichloromethane) and a disperser
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solvent (e.g., acetonitrile) into the aqueous sample. The cloudy solution is then centrifuged to

separate the phases, and the sedimented organic phase is collected.

Derivatization: The extracted analytes are derivatized by silylation to improve their thermal

stability and chromatographic properties. A mixture of N,O-Bis(trimethylsilyl)acetamide (BSA)

with trimethylchlorosilane (TMCS) and N-(trimethylsilyl)imidazole (TSIM) is used. The

reaction is carried out at 70°C for 30 minutes.

GC-MS/MS Analysis: The derivatized extract is injected into a gas chromatograph coupled to

a tandem mass spectrometer (GC-MS/MS). Separation is achieved on a suitable capillary

column (e.g., a 5% phenyl-methylpolysiloxane phase). The mass spectrometer is operated in

multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

Quantification: Quantification is performed using an isotope-labeled internal standard (e.g.,

UV-328-D4) to correct for matrix effects and variations in sample preparation and injection

volume.

Analysis of UV-328 in Plastics by Pyrolyzer/Thermal
Desorption-GC-MS
This method allows for the direct analysis of UV-328 in solid plastic samples without the need

for solvent extraction.[10]

Methodology

Sample Preparation: A small piece of the plastic sample is accurately weighed and placed

into a sample cup for the pyrolyzer. For quantitative analysis, calibration standards are

prepared by adding known amounts of a UV-328 standard solution to a plastic matrix that is

free of the analyte.

Thermal Desorption: The sample cup is introduced into the pyrolyzer, which is heated to a

temperature sufficient to desorb the UV-328 from the plastic matrix without causing

significant pyrolysis of the polymer (e.g., 250-300°C).

GC-MS Analysis: The desorbed analytes are transferred to the GC column via a heated

interface. The GC oven temperature is programmed to separate UV-328 from other additives

and matrix components. The mass spectrometer is used for detection and quantification.
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Quantification: A calibration curve is generated from the analysis of the prepared standards.

The concentration of UV-328 in the unknown sample is determined by comparing its peak

area to the calibration curve.

Synthesis
While UV-328 is a commercially produced chemical, detailed, step-by-step synthesis protocols

are not readily available in peer-reviewed literature and are often proprietary. The general

synthesis of hydroxyphenylbenzotriazole UV absorbers involves a two-step process:

Azo Coupling: An o-nitroaniline derivative is diazotized and then coupled with a substituted

phenol (in this case, 4,6-di-tert-pentylphenol) to form an o-nitrophenylazo-phenol

intermediate.

Reductive Cyclization: The nitro group of the intermediate is reduced, which leads to a

spontaneous intramolecular cyclization to form the benzotriazole ring.

Conclusion
2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV-328) is a highly effective UV absorber with

significant industrial applications. However, its environmental persistence, potential for

bioaccumulation, and toxicological profile necessitate careful management and monitoring. The

analytical methods detailed in this guide provide robust procedures for the quantification of UV-

328 in both biological and material samples, which is crucial for exposure assessment and

regulatory compliance. Further research into its long-term environmental and health impacts is

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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